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Compound of Interest

Compound Name: boeravinone A

Cat. No.: B3084895

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the proper disposal procedures for
Boeravinone A, a naturally occurring rotenone. Due to the absence of a specific Safety Data
Sheet (SDS) for Boeravinone A, this guide is based on safety information for structurally
related compounds, Boeravinone B and Boeravinone E, and general best practices for
laboratory chemical waste management. Boeravinones are known to be toxic, particularly to
aquatic life, necessitating careful handling and disposal to mitigate environmental and health
risks.

Hazard Profile and Safety Precautions

Boeravinone A belongs to the rotenone class of compounds. Related boeravinones exhibit
significant biological activity and associated hazards. It is crucial to handle Boeravinone A with
appropriate personal protective equipment (PPE) and adhere to strict safety protocols.

Key Hazards of Related Boeravinones:

o Acute Oral Toxicity: Boeravinone B is toxic if swallowed[1], and Boeravinone E is harmful if
swallowed[2].

o Skin and Eye Irritation: Boeravinone B is known to cause skin and serious eye irritation[1].

o Respiratory Irritation: May cause respiratory irritation[1].
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e Aquatic Toxicity: Boeravinone B and E are very toxic to aquatic life with long-lasting effects[1]

2].

Recommended Personal Protective Equipment (PPE):

PPE Item Specification Purpose

Nitrile or other chemically )
Gloves ] To prevent skin contact.
resistant gloves

) Safety glasses with side
Eye Protection ) To protect eyes from splashes.
shields or goggles

Lab Coat Standard laboratory coat To protect skin and clothing.

Use in a well-ventilated area. A
i i respirator may be necessary ) )
Respiratory Protection ) - To prevent inhalation.
for handling large quantities or

if dust/aerosol is generated.

Experimental Workflow for Handling and Disposal

The following workflow outlines the key steps for safely handling Boeravinone A in a
laboratory setting, from receipt to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3084895#boeravinone-a-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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